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Compound of Interest

Compound Name: 3-Methyl-5-nitrocatechol

CAS No.: 5378-76-7

Cat. No.: B1419049

Get Quote

Operational Guide for Research & Drug Development

Executive Summary: Immediate Action Card
Chemical Identity: 3-Methyl-5-nitrocatechol (CAS: 5378-76-7) Hazard Class: Irritant

(Skin/Eye), STOT SE 3 (Respiratory), Potential Oxidative Reactivity.[1] Disposal Method: High-

temperature incineration via approved hazardous waste contractor.[1] Critical

Prohibition:NEVER dispose of down drains.[1][2] NEVER mix with strong oxidizing acids (Nitric,

Perchloric) or strong bases.[1]

Chemical Profile & Hazard Assessment
Expert Insight: Understanding the "Why" Behind the Protocol

To dispose of 3-Methyl-5-nitrocatechol safely, one must understand its dual-functional nature.

[1][3] It contains both a catechol moiety (1,2-dihydroxybenzene) and a nitro group (

).[1]
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The Nitro Group (Thermal Sensitivity): While mononitro catechols are generally stable, the

presence of the nitro group classifies this material as an energetic precursor.[1] In the

presence of strong oxidizers or under extreme heat, the decomposition can be exothermic.

[1] Operational Implication: Waste containers must be kept cool and away from heat sources.

The Catechol Moiety (Redox Sensitivity): Catechols are prone to rapid oxidation, especially

in alkaline (basic) environments.[1] This results in the formation of quinones and polymerized

"tars" that can foul waste lines and containers.[1] Operational Implication: Avoid mixing with

basic waste streams (pH > 8) to prevent uncontrolled polymerization and heat generation.[1]

Physicochemical Properties Relevant to Disposal

Property Value Operational Relevance

Physical State Solid (Needles)

High dust potential; requires

respiratory protection during

transfer.[1]

Solubility

Soluble in organic solvents

(EtOH, DMSO); Poor in water.

[1]

Use alcohol-based solvents for

decontamination/cleaning.[1]

[4]

Acidity (pKa) Weakly Acidic (~pKa 9-10)

Compatible with neutral/acidic

organic waste streams.[1]

Incompatible with strong

bases.[1][5]

Incompatibility
Strong Oxidizers, Strong

Bases, Heavy Metals

Segregation is mandatory.

Forms unstable chelates with

metals; oxidizes with bases.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Target: Expired stock, spilled solids, or excess weighing powder.[1]

PPE Verification: Don nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat.[1] Use a particulate respirator (N95) if working outside a fume hood.[1]
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Containment: Transfer the solid material into a wide-mouth high-density polyethylene

(HDPE) or glass jar.

Note: Avoid metal containers as catechols can chelate metal ions, potentially corroding the

container or catalyzing surface reactions.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: "3-Methyl-5-nitrocatechol"[1][6][7][8][9]

Hazards: Check "Toxic" and "Irritant".[1]

Notes: Add "Nitrated Organic Solid" to alert the disposal facility for incineration

parameters.

Secondary Containment: Place the sealed jar into a secondary bin dedicated to "Solid

Organic Toxic Waste."

Protocol B: Liquid Waste Disposal (Mother Liquors & Solutions)
Target: Reaction mixtures, HPLC eluents, or dissolved stock.[1]

Solvent Assessment: Identify the primary solvent.[1]

If Halogenated (DCM, Chloroform): Segregate into "Halogenated Organic Waste."[1]

If Non-Halogenated (Methanol, DMSO, Acetone): Segregate into "Non-Halogenated

Organic Waste."[1]

Compatibility Check (The "Self-Validating" Step):

Test: Ensure the waste container does not contain oxidizing acids (Nitric Acid, Chromic

Acid).[1]

Validation: Verify the waste log attached to the canister.[1] If uncertain, use a separate,

smaller container.

Transfer: Pour the solution into the waste canister using a funnel to prevent splashing.
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Rinsing: Rinse the original vessel with a small volume of acetone or ethanol.[1] Add this rinse

to the same waste container.

Why: Water is ineffective for rinsing due to poor solubility; organic solvents ensure

complete removal.[1]

Protocol C: Decontamination of Spills & Surfaces[1]
Dry Spill: Do not sweep vigorously (dust hazard).[1] Cover with a damp paper towel

(dampened with water or ethanol) to suppress dust, then scoop up.[1]

Wet Clean: Wipe the surface with 70% Ethanol or Isopropanol.[1]

Visual Indicator: If the wipe turns dark brown/black rapidly, it indicates oxidation of residual

catechol.[1] Continue wiping until no color change is observed.[1]

Disposal: Place all contaminated wipes into the "Solid Hazardous Waste" bin (do not trash in

regular municipal waste).[1]

Segregation Logic & Decision Matrix
Proper segregation prevents "in-canister" reactions that lead to laboratory fires.[1]
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Waste Generation:
3-Methyl-5-nitrocatechol

Physical State?

Solid Waste

Powder/Crystals

Liquid/Solution

Dissolved

Container: HDPE/Glass Jar
Label: 'Toxic Organic Solid'

CRITICAL CHECK:
Are Oxidizers Present?

(Nitric/Perchloric)

Solvent Type?

Halogenated
(DCM, CHCl3)

Non-Halogenated
(MeOH, DMSO)

No

STOP: Segregate Separately
Do NOT Mix

Yes (Risk of Fire)

Proceed to Main Waste Stream

Click to download full resolution via product page

Figure 1: Decision Tree for Waste Stream Selection. Note the critical stop-point regarding

oxidizers.

Regulatory & Compliance Context (RCRA/EPA)
While 3-Methyl-5-nitrocatechol is not explicitly listed on the EPA's "P-List" (Acutely

Hazardous) or "U-List" (Toxic Waste), it must be managed as a Characteristic Hazardous
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Waste due to its toxicity and flammability (if in solvent).[1]

Waste Coding:

If pure substance: Classify as Non-Regulated Chemical Waste (unless testing proves

toxicity characteristic), but Best Practice dictates managing as Hazardous Waste.[1]

If in Ignitable Solvent (e.g., Ethanol): D001 (Ignitability).[1]

If in Halogenated Solvent: F002 (Spent Halogenated Solvents).

Destruction Method: The ultimate fate of this molecule should be incineration with scrubber

systems to capture nitrogen oxides (NOx) generated by the nitro group [1].[1]

Incompatibility Visualization
The following diagram illustrates the chemical logic behind the segregation rules.

3-Methyl-5-nitrocatechol

Strong Bases
(NaOH, KOH)

Strong Oxidizers
(HNO3, HClO4)

Heavy Metals
(Fe, Cu)

Rapid Oxidation &
Polymerization (Tars)

Causes

Exothermic Reaction /
Explosion Risk

Causes

Complexation /
Precipitation

Causes

Click to download full resolution via product page

Figure 2: Chemical Incompatibility Matrix.[1] Red nodes indicate high-risk combinations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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